Cas no 306934-75-8 (4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde
• CAS No: 306934-75-8
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD01590672
• CID: 303809
• PubChem ID: 735741
• Update Time: 2025-10-12

4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloro-6-fluorobenzyl)oxy)-3-methoxybenzaldehyde
• 4-[(2-Chloro-6-fluorobenzyl)oxy]-3-methoxybenzaldehyde
• 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde
• 4-¢(2-CHLORO-6-FLUOROBENZYL)OXY!-3-METHOXYBENZALDEHYDE
• Benzaldehyde,4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxy-
• J-514192
• 306934-75-8
• 4-[(2-chloro-6-fluoro-phenyl)methoxy]-3-methoxy-benzaldehyde
• FT-0617302
• AB01315629-02
• BB 0256020
• Oprea1_024464
• CS-0313595
• AKOS000287190
• NCGC00319362-01
• VS-01959
• SCHEMBL6685562
• A820493
• DTXSID00352819
• Cambridge id 5900464
• MFCD01590672
• 4-(2-chloro-6-fluorobenzyloxy)-3-methoxybenzaldehyde
• DB-026170
• BBL008622
• 2-[(2-Chloro-6-fluorobenzyl)oxy]-5-formylanisole
• ALBB-001342
• STK422090

• MDL： MFCD01590672
• Inchi： 1S/C15H12ClFO3/c1-19-15-7-10(8-18)5-6-14(15)20-9-11-12(16)3-2-4-13(11)17/h2-8H,9H2,1H3
• InChI Key： GYBXSWQBJQILED-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(C=O)=CC=1OC)F

Computed Properties

• Exact Mass: 294.04600
• Monoisotopic Mass: 294.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 124-126
• PSA: 35.53000
• LogP: 3.87920

4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde

4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde: A Comprehensive Overview

4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde, also known by its CAS number 306934-75-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential bioactivity. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of cancer treatment and neurodegenerative diseases.

The molecular structure of 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde is characterized by a benzaldehyde core with two substituents: a methoxy group at the 3-position and a (2-chloro-6-fluorophenyl)methoxy group at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical modifications. The presence of chlorine and fluorine atoms in the aromatic ring further enhances its reactivity and selectivity in biochemical interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only improve yield but also allow for precise control over the stereochemistry of the product, which is critical for its intended applications. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases involved in cancer cell proliferation, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to modulate neuroprotective pathways has sparked interest in its application for treating neurodegenerative conditions such as Alzheimer's disease.

The compound's versatility extends beyond pharmacology. In materials science, it has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-links under specific conditions. Its thermal stability and resistance to UV degradation make it suitable for high-performance applications in the electronics industry.

Recent research has also focused on the environmental fate and toxicity of 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact. However, further investigations are required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, 4-[(2-chloro-6-fluorophenyl)methoxy]-3-methoxybenzaldehyde (CAS No: 306934-75-8) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. With ongoing research uncovering new facets of its utility, this compound is poised to play a pivotal role in advancing both medical and industrial frontiers.